1-(2,3-Dimethoxyphenyl)-3-(4-(piperidin-1-yl)but-2-yn-1-yl)urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-(4-piperidin-1-ylbut-2-ynyl)urea
• InChI: InChI=1S/C18H25N3O3/c1-23-16-10-8-9-15(17(16)24-2)20-18(22)19-11-4-7-14-21-12-5-3-6-13-21/h8-10H,3,5-6,11-14H2,1-2H3,(H2,19,20,22)
• InChI Key: SCLATJQMUNEGCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)NCC#CCN2CCCCC2
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol
• CAS No.: 1421584-96-4

Description

1-(2,3-Dimethoxyphenyl)-3-(4-(piperidin-1-yl)but-2-yn-1-yl)urea, also known as DPU-4, is a small molecule inhibitor that has been shown to have potential applications in scientific research.

Scientific Research Applications

Metabolism and Drug Interactions

• Metabolites of HIV-1 Protease Inhibitors : One study investigated the metabolites of L-735,524, a potent HIV-1 protease inhibitor, in human urine. This research highlights the importance of understanding metabolic pathways for drug efficacy and safety, which could be relevant for studying similar complex organic compounds (Balani et al., 1995).

Neurotoxicity and Environmental Health

• Exposure to Environmental Pollutants : Studies on phthalates and phenols, used in various consumer products, show how environmental pollutants can impact human health. These investigations underline the need for studying the biological effects of synthetic compounds, including potential neurotoxicity and endocrine disruption (Blount et al., 2000).